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Compound of Interest

Compound Name: Methyl 3-oxo-2-phenylpropanoate
CAS No.: 5894-79-1
Cat. No.: B1295125
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 3-o0xo0-2-phenylpropanoate is a key chemical intermediate with significant applications
in the pharmaceutical industry. This technical guide provides a comprehensive overview of its
chemical identity, physicochemical properties, synthesis, and its crucial role in the synthesis of
important drug molecules. Detailed experimental protocols and a diagrammatic representation
of its synthetic utility are presented to support research and development activities.

Chemical Identity and Properties
IUPAC Name: methyl 3-o0xo-2-phenylpropanoate
Synonyms:

» Methyl a-formylphenylacetate

e Methyl 2-formyl-2-phenylacetate
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e Benzeneacetic acid, a-formyl-, methyl ester
e 3-Oxo-2-phenylpropionic acid methyl ester
Molecular Formula: C10H1003

Molecular Weight: 178.18 g/mol

CAS Number: 5894-79-1

Physicochemical Properties:

The following table summarizes the key physicochemical properties of Methyl 3-o0xo-2-
phenylpropanoate.

Property Value Reference
White to off-white crystalline

Appearance
powder

Melting Point 104-106 °C

Boiling Point 262.3 £ 28.0 °C at 760 mmHg

Density 1.183 g/cm3

Solubilit Soluble in methanol, ethanol,
olubility _
and other organic solvents.

pKa 8.35 + 0.20 (Predicted)

Synthesis of Methyl 3-oxo0-2-phenylpropanoate

Methyl 3-0x0-2-phenylpropanoate is commonly synthesized via a Claisen condensation
reaction. This reaction involves the condensation of methyl phenylacetate with a suitable
formylating agent, such as methyl formate, in the presence of a strong base like sodium
methoxide.

General Reaction Scheme
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Caption: Claisen condensation for the synthesis of Methyl 3-oxo-2-phenylpropanoate.

Detailed Experimental Protocol

Materials:

Methyl phenylacetate

Methyl formate

Sodium methoxide

Anhydrous diethyl ether

Hydrochloric acid (10% aqueous solution)
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Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser with a drying tube is charged with a solution of
sodium methoxide in anhydrous diethyl ether.

Addition of Reactants: A mixture of methyl phenylacetate and methyl formate is added
dropwise to the stirred solution of sodium methoxide at room temperature.

Reaction: After the addition is complete, the reaction mixture is stirred at room temperature
for several hours until the reaction is complete (monitored by TLC).

Quenching: The reaction is quenched by the slow addition of 10% hydrochloric acid until the
mixture is acidic.

Extraction: The organic layer is separated, and the aqueous layer is extracted with diethyl
ether. The combined organic extracts are washed sequentially with saturated sodium
bicarbonate solution and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by recrystallization from a suitable solvent system
(e.g., ethanol/water) to yield pure Methyl 3-oxo-2-phenylpropanoate.

Role in Drug Synthesis
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Methyl 3-oxo0-2-phenylpropanoate is a pivotal intermediate in the synthesis of several
important pharmaceuticals, most notably the anticholinergic drugs Atropine and Ipratropium

Bromide.

Synthetic Pathway to Atropine and Ipratropium Bromide

The following diagram illustrates the synthetic route from Methyl 3-oxo-2-phenylpropanoate

to these active pharmaceutical ingredients.
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Caption: Synthetic pathway from Methyl 3-oxo-2-phenylpropanoate to Atropine and
Ipratropium Bromide.

Conclusion

Methyl 3-o0x0-2-phenylpropanoate is a versatile and valuable building block in organic
synthesis, particularly for the preparation of anticholinergic drugs. A thorough understanding of
its properties and synthetic methodologies is essential for researchers and professionals in the
field of drug development. The information provided in this guide serves as a comprehensive
resource to facilitate further research and application of this important chemical intermediate.

 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3-oxo-2-
phenylpropanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295125/docs#an-in-depth-technical-guide-to-
methyl-3-o0xo-2-phenylpropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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